(3-(2-Methylnaphthalen-1-yl)phenyl)methanol
Cat. No. B8759194
M. Wt: 248.3 g/mol
InChI Key: JYXPYSZKXALZDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07786165B2
Procedure details
3-(2-Methyl-1-naphthyl)benzaldehyde (2.39 g, 9.70 mmol) was dissolved in a mixture of 1,2-dimethoxyethane (10 mL) and tetrahydrofuran (10 mL), and sodium borohydride (0.189 g, 5.00 mmol) was added under ice-cooling. The mixture was stirred at the same temperature for 3 hr. Dilute hydrochloric acid was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (5%-30% ethyl acetate/hexane) to give the title compound (1.96 g, yield 81%) as a colorless viscous oil.
Name
Yield
81%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]=1[C:12]1[CH:13]=[C:14]([CH:17]=[CH:18][CH:19]=1)[CH:15]=[O:16].[BH4-].[Na+].Cl>COCCOC.O1CCCC1>[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]=1[C:12]1[CH:13]=[C:14]([CH2:15][OH:16])[CH:17]=[CH:18][CH:19]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2.39 g
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Type
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reactant
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|
Smiles
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CC1=C(C2=CC=CC=C2C=C1)C=1C=C(C=O)C=CC1
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Name
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|
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Quantity
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0.189 g
|
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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COCCOC
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|
Name
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|
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Quantity
|
10 mL
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|
Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at the same temperature for 3 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added under ice-
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography (5%-30% ethyl acetate/hexane)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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CC1=C(C2=CC=CC=C2C=C1)C=1C=C(C=CC1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.96 g | |
| YIELD: PERCENTYIELD | 81% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
